Cas no 1805263-41-5 (2-(Difluoromethyl)-3-iodo-5-(trifluoromethyl)pyridine-4-carboxaldehyde)

• Product Name: 2-(Difluoromethyl)-3-iodo-5-(trifluoromethyl)pyridine-4-carboxaldehyde
• CAS No: 1805263-41-5
• MF: C₈H₃F₅INO
• MW: 351.012011766434
• CID: 4895632
• Update Time: 2025-10-05

2-(Difluoromethyl)-3-iodo-5-(trifluoromethyl)pyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-iodo-5-(trifluoromethyl)pyridine-4-carboxaldehyde

• Inchi： 1S/C8H3F5INO/c9-7(10)6-5(14)3(2-16)4(1-15-6)8(11,12)13/h1-2,7H
• InChI Key： BJRIBIMSKKOLOM-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=NC=C(C(F)(F)F)C=1C=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 259
• XLogP3: 2.5
• Topological Polar Surface Area: 30

Additional information on 2-(Difluoromethyl)-3-iodo-5-(trifluoromethyl)pyridine-4-carboxaldehyde

2-(Difluoromethyl)-3-iodo-5-(trifluoromethyl)pyridine-4-carboxaldehyde

The compound 2-(Difluoromethyl)-3-iodo-5-(trifluoromethyl)pyridine-4-carboxaldehyde, identified by the CAS number 1805263-41-5, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique electronic properties and reactivity. The presence of multiple fluorinated groups, including the difluoromethyl and trifluoromethyl substituents, along with the iodo group, contributes to its distinctive chemical profile.

Recent studies have highlighted the importance of fluorinated pyridine derivatives in drug discovery and materials science. The trifluoromethyl group, in particular, is known to enhance the stability and lipophilicity of molecules, making them more suitable for biological applications. Similarly, the difluoromethyl group introduces additional electronic effects that can modulate the reactivity of the pyridine ring. The iodo group further adds to the complexity of this molecule, potentially serving as a site for further functionalization or as a leaving group in synthetic transformations.

One of the most promising applications of this compound lies in its potential as a precursor for more complex molecules. Researchers have demonstrated that such fluorinated pyridines can be used as building blocks in the synthesis of bioactive compounds, including kinase inhibitors and other therapeutic agents. For instance, a study published in 2023 explored the use of similar pyridine derivatives in developing novel anticancer drugs, leveraging their ability to target specific protein kinases involved in tumor growth.

In addition to its role in drug discovery, this compound has shown potential in materials science. The combination of electron-withdrawing groups on the pyridine ring makes it an attractive candidate for use in organic electronics. Recent research has focused on incorporating such fluorinated pyridines into semiconducting polymers, where they can enhance charge transport properties and improve device performance.

The synthesis of 2-(Difluoromethyl)-3-iodo-5-(trifluoromethyl)pyridine-4-carboxaldehyde involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the introduction of fluorinated substituents via electrophilic substitution reactions and subsequent functionalization to install the aldehyde group. Advanced techniques such as microwave-assisted synthesis have been employed to optimize this process, reducing reaction times while maintaining product quality.

From an environmental standpoint, this compound has been shown to exhibit low toxicity under standard testing conditions, which is a critical factor for its potential use in pharmaceuticals and agrochemicals. However, further studies are required to fully understand its environmental impact and degradation pathways.

In conclusion, 2-(Difluoromethyl)-3-iodo-5-(trifluoromethyl)pyridine-4-carboxaldehyde represents a versatile platform for exploring new chemical entities with diverse applications. Its unique combination of functional groups positions it as a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover its full potential, this compound is likely to play an increasingly important role in advancing our understanding of complex chemical systems.